3-(8-fluoro-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(4-sulfamoylphenethyl)propanamide

• IUPAC Name: 3-(8-fluoro-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-[2-(4-sulfamoylphenyl)ethyl]propanamide
• InChI: InChI=1S/C21H20FN5O4S/c22-14-3-6-17-16(11-14)19-20(26-17)21(29)27(12-25-19)10-8-18(28)24-9-7-13-1-4-15(5-2-13)32(23,30)31/h1-6,11-12,26H,7-10H2,(H,24,28)(H2,23,30,31)
• InChI Key: VVCBFVNMMNRUNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)CCN2C=NC3=C(C2=O)NC4=C3C=C(C=C4)F)S(=O)(=O)N
• Molecular Formula: C21H20FN5O4S
• Molecular Weight: 457.5 g/mol

Description

3-(8-fluoro-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(4-sulfamoylphenethyl)propanamide is a useful research compound. Its molecular formula is C21H20FN5O4S and its molecular weight is 457.48. The purity is usually 95%.
BenchChem offers high-quality 3-(8-fluoro-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(4-sulfamoylphenethyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(8-fluoro-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(4-sulfamoylphenethyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Derivative Formation

• Synthesis of Pyrimido[5,4-b]indole Derivatives : Methyl 3-amino-1H-indole-2-carboxylates react with aryl isocyanates, aryl isothiocyanates, and cyanamides, leading to the formation of 5H-pyrimido[5,4-b]indole derivatives. These reactions form various compounds such as 3-aryl-1H-pyrimido[5,4-b]indole-2,4(3H,5H)-diones and others, indicating a diverse chemical application in synthesizing complex organic compounds (Shestakov, Shikhaliev, Sidorenko, Kartsev, & Simakov, 2009).

Pharmacological Applications

• Novel Antitumor Drugs : Sulfonamide derivatives containing 5-flurouracil and nitrogen mustard are designed and synthesized as potential antitumor agents. This includes compounds like 1-(3-(4-Acetylaminobenzenesulfonamido)-3-oxopropyl)-5-fluoropyrimidine-2,4-dione, indicating the application of such compounds in cancer research and drug development (Huang, Lin, & Huang, 2001).

Environmental Science Applications

• Herbicide Degradation : Studies on LGC-42153, a sulfonylurea herbicide, reveal its degradation and metabolism in soil under flooded conditions. This research shows the environmental fate of similar compounds, which is crucial in assessing their ecological impact (Kim, Liu, Kang, Koo, & Kim, 2003).

Materials Science Applications

• Fluoro-Polyetherimides Synthesis : The synthesis of amorphous fluoro-polyetherimides from di-ether-containing diamines demonstrates the use of fluorinated compounds in creating materials with excellent electrical properties, low dielectric constants, and good thermo-oxidative stability. This suggests potential applications in electronics and material engineering (Vora, Goh, & Chung, 2000).

Biochemical Analysis Applications

• Selective Detection Techniques : The development of reaction-based fluorescent probes for discrimination of thiophenols over aliphaticthiols, using compounds like 2,3-dihydroimidazo-[1,2-a] pyridine moiety, highlights the application of such compounds in sensitive and selective detection in chemical, biological, and environmental sciences (Wang, Han, Jia, Zhou, & Deng, 2012).